molecular formula C20H24N2O3 B278480 N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide

N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide

Cat. No. B278480
M. Wt: 340.4 g/mol
InChI Key: YNDXXPRXONPFKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide, also known as NMPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide has been extensively studied for its potential applications in various scientific fields. In neuroscience, N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide has been used as a selective antagonist for the transient receptor potential melastatin 8 (TRPM8) channel, which plays a crucial role in the sensation of cold temperatures. N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide has also been used in studies related to pain management, as it has been shown to inhibit the activity of nociceptors, which are responsible for detecting painful stimuli.

Mechanism of Action

N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide exerts its effects by binding to TRPM8 channels and inhibiting their activity. This results in a decrease in the sensation of cold temperatures and a reduction in pain perception. N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide has also been shown to inhibit the activity of voltage-gated sodium channels, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects:
N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide has been shown to have several biochemical and physiological effects. In addition to its effects on TRPM8 and voltage-gated sodium channels, N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS). These enzymes are involved in the production of inflammatory mediators and are therefore potential targets for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide is its selectivity for TRPM8 channels, which makes it a useful tool for studying the role of these channels in various physiological processes. However, N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide has also been shown to have off-target effects on other ion channels, which can complicate the interpretation of experimental results. Additionally, N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide has relatively low solubility in aqueous solutions, which can limit its use in certain experimental setups.

Future Directions

There are several potential future directions for research on N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide. One area of interest is the development of more selective TRPM8 antagonists, which could be used to study the role of these channels in more detail. Another potential direction is the use of N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide as a tool for investigating the mechanisms underlying pain perception and the development of new pain management strategies. Finally, there is potential for the development of N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide-based therapies for inflammatory diseases, although further research is needed to fully explore this possibility.

Synthesis Methods

The synthesis of N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide involves the reaction of 4-morpholineaniline and 3-propoxybenzoyl chloride in the presence of a base catalyst. The resulting product is then purified through recrystallization to obtain N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide in its pure form.

properties

Product Name

N-[2-(4-morpholinyl)phenyl]-3-propoxybenzamide

Molecular Formula

C20H24N2O3

Molecular Weight

340.4 g/mol

IUPAC Name

N-(2-morpholin-4-ylphenyl)-3-propoxybenzamide

InChI

InChI=1S/C20H24N2O3/c1-2-12-25-17-7-5-6-16(15-17)20(23)21-18-8-3-4-9-19(18)22-10-13-24-14-11-22/h3-9,15H,2,10-14H2,1H3,(H,21,23)

InChI Key

YNDXXPRXONPFKO-UHFFFAOYSA-N

SMILES

CCCOC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2N3CCOCC3

Canonical SMILES

CCCOC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2N3CCOCC3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.